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Get Quote

The following table consolidates essential quantitative information for using drofenine hydrochloride in

cell-based assays.

. Source /
Parameter Details & Value Context / Cell Type
Reference
Molecular Weight 353.93 g/mol Chemical property [1][2] [3]
Solubility (DMSO) 71-75 mg/mL (approx. 200- Stock solution [4] 2]
212 mM) preparation
Solubility (Water) > 33.3 mg/mL (94.09 mM) Stock solution [2]
preparation
Recommended -20°C, sealed, away from Long-term stability [4] [2] [3]
Storage moisture (powder)

Primary Molecular
Targets

Reported Potency
(BChE)

TRPV3 agonist, BChE
inhibitor, Kv2.1 inhibitor

Ki=3 uM

Varies by experimental
system

Defined cell-free
enzymatic assay

[5] [4] [6]

[2] [3]
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Experimental Protocols from Literature

Here are detailed methodologies for key experiments involving drofenine hydrochloride in cell culture,

which you can adapt for your research.

Calcium Imaging for TRPV3 Activation

This protocol is used to identify drofenine as a TRPV3 agonist in engineered cell lines [5].

¢ Cell Lines: Human Embryonic Kidney-293 (HEK-293) cells stably overexpressing human TRPV3;
Human immortalized keratinocytes (HaCaT cells) [5].
e Cell Culture: HEK-293 cells are grown in DMEM:F12 medium with 5% Fetal Bovine Serum (FBS)
and 1x penicillin/streptomycin. Selection antibiotic (Geneticin, 350 pg/mL) is added for cells
overexpressing TRP channels [5].
o Key Reagents:
o Fluo-4 AM: A fluorescent calcium indicator.
o Calcium Assay Buffer: 1x Hank's Balanced Salt Solution (HBSS), 20 mmol/L HEPES, pH 7.3.
o lIcilin: ATRPMS8 agonist and TRPV3 antagonist, used for validation [5].

e Experimental Workflow:
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Plate TRPV 3-expressing
HEK-293 or HaCaT cells

Load cells with Fluo-4 AM dye
(60 min, 37°C)

Wash cells to remove
excess dye

Apply Drofenine Hydrochlonde
(Measure calcium influx)

'A VahdauN
Optional: Validate with Measure fluorescence changes
antagonist (e.g., Icilin) using a plate reader or imager

Click to download full resolution via product page

General Guidance for In Vitro Assays

For other cell-based studies (e.g., cytotoxicity, ion channel modulation), you can follow this general

preparation method.

e Stock Solution Preparation:
o Prepare a high-concentration stock solution in DMSO (e.g., 50-100 mM). The solution should
be clear.
o Critical Note: DMSO is hygroscopic. Use fresh, dry DMSO to ensure solubility and solution
stability. Aliquot the stock solution to avoid repeated freeze-thaw cycles [4] [2].
e Working Solution Preparation:
o Dilute the stock solution directly into your cell culture medium immediately before use. The final
DMSO concentration should be kept low (typically below 0.1-1.0%) to avoid solvent toxicity.
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o Vortex or sonicate the solution briefly to ensure it is mixed thoroughly and clear before adding
to cells [2] [3].

Mechanisms of Action in Cell Systems

Drofenine hydrochloride interacts with several cellular targets, and the observed effect depends on the

biological context. The diagram below illustrates its primary mechanisms.

Mechanism 1; Ion Channel Modulation

Kv2.1 Channel
(Inhibitor)
/ \
Drofenine u

RPV3 Channel
(Agonist)
\ Mechanism 2: Enzyme Inhibition

BChE Enzyme
(Competitive Inhibitor)

Click to download full resolution via product page

Frequently Asked Questions (FAQSs)

Q1: What is the maximum recommended concentration of DMSO when using drofenine hydrochloride
in cell culture? While the maximum safe concentration depends on your specific cell type, it is a standard
practice in cell culture to keep the final DMSO concentration below 0.1% to 1.0%. Always include a
vehicle control (DMSO-only) group at the same concentration as your treatment groups to rule out solvent
effects [2] [3].

Q2: How should I store drofenine hydrochloride stock solutions, and what is their shelf life?

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.medchemexpress.com/Drofenine-hydrochloride.html?srsltid=AfmBOorf6Fc7SHsixWtyx3F3YbfeynQ-qRWr8s4u2V8U6RUm4OnfyNWR
https://www.targetmol.com/compound/drofenine%20hydrochloride
https://www.smolecule.com/products/s11145784?utm_src=pdf-body
https://www.smolecule.com/products/s11145784?utm_src=pdf-body-img
https://www.smolecule.com/products/s11145784?utm_src=pdf-body
https://www.medchemexpress.com/Drofenine-hydrochloride.html?srsltid=AfmBOorf6Fc7SHsixWtyx3F3YbfeynQ-qRWr8s4u2V8U6RUm4OnfyNWR
https://www.targetmol.com/compound/drofenine%20hydrochloride
https://www.smolecule.com/products/s11145784?utm_src=pdf-body
https://www.smolecule.com/products/s11145784?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

e Powder: Store at -20°C, sealed, and in a dry environment to protect it from moisture [4] [2].

¢ Stock Solution (in DMSO): Aliguot and store at -20°C or -80°C. When stored at -20°C, it is generally
stable for about one month. For longer storage (up to 6 months), -80°C is recommended. Avoid
repeated freeze-thaw cycles [2].

Q3: The solution turned cloudy when I diluted drofenine hydrochloride into my aqueous buffer. What

should I do? Cloudiness indicates the compound may be precipitating out of solution. To resolve this:

e Ensure your stock solution in DMSO is clear and at the correct, high concentration.

e When diluting, add the compound to the medium vigorously vortexing to facilitate mixing.

¢ If cloudiness persists, you can briefly sonicate the working solution. If precipitation continues, the
final concentration may be too high, and you may need to use a lower concentration or a different
solvent system [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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